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Compound of Interest

Compound Name: Propineb

CAS No.: 35449-52-6

Cat. No.: B1229297

Get Quote

Introduction
Propineb is a broad-spectrum dithiocarbamate fungicide widely utilized in agriculture to protect

crops from a variety of fungal diseases.[1][2] Its efficacy is intrinsically linked to its unique

physical and chemical characteristics, which dictate its behavior in the environment, its

formulation properties, and its mode of action. This guide provides a comprehensive overview

of the essential physical and chemical properties of Propineb, offering insights for researchers,

chemists, and formulation scientists.

Chemical Identity and Structure
Propineb is a polymeric zinc salt of propylene bis(dithiocarbamate).[3] Its polymeric nature is a

defining structural feature, influencing many of its physical properties, such as its low solubility

and vapor pressure.

IUPAC Name: polymeric zinc propylenebis(dithiocarbamate)[4][5]

CAS Name: zinc[6]
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CAS Number: 12071-83-9[4][5][7][8]

Molecular Formula: (C₅H₈N₂S₄Zn)n[5][9][10]

Molecular Weight: 289.8 g/mol (monomer)[3][5][8][9][11]

The presence of a chiral center in the propylene bridge suggests the potential for

stereoisomers, which could exhibit different biological activities, though this is not extensively

detailed in public literature.[12]

Physicochemical Properties
A thorough understanding of Propineb's physicochemical properties is paramount for

developing stable formulations and predicting its environmental fate. These properties are

summarized in the table below.

Property Value Source(s)

Appearance White to yellowish powder [3][6]

Odor Weak characteristic odor [5][8]

Melting Point Decomposes above 150°C [5][13]

Boiling Point Decomposes before boiling [12]

Density 1.81 g/cm³ at 23°C [5][12]

Vapor Pressure
0.16 mPa at 20°C (Low

volatility)
[12]

Henry's Law Constant
8.00 x 10⁻⁸ Pa m³/mol at 25°C

(Non-volatile)
[12]

Solubility Profile
The solubility of a fungicide is a critical determinant of its bioavailability and environmental

mobility. Propineb is characterized by its low solubility in water and most organic solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.bcpcpesticidecompendium.org/propineb.html
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/PROPINEB.pdf
https://www.targetmol.com/compound/propineb
https://makingchembooks.com/propineb-msds-applications-properties/
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/PROPINEB.pdf
https://www.usbio.net/biochemicals/463057/Propineb/data-sheet
https://labchem-wako.fujifilm.com/us/product/detail/W01W0116-2633.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propineb
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/PROPINEB.pdf
https://makingchembooks.com/propineb-msds-applications-properties/
https://www.usbio.net/biochemicals/463057/Propineb/data-sheet
https://pubchem.ncbi.nlm.nih.gov/compound/Propineb-_Technical-Grade
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/552.htm
https://www.benchchem.com/product/b1229297/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-propineb
https://pubchem.ncbi.nlm.nih.gov/compound/Propineb
https://www.drugfuture.com/chemdata/propineb.html
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/PROPINEB.pdf
https://makingchembooks.com/propineb-msds-applications-properties/
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/PROPINEB.pdf
https://www.herbiguide.com.au/Descriptions/hg_Propineb_700.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/552.htm
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation04/PROPINEB.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/552.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/552.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/552.htm
https://www.benchchem.com/product/b1229297/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-and-chemical-properties-of-propineb
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Temperature Source(s)

Water 10 mg/L (at pH 7) 20°C [12]

DMSO (Hot) Soluble Not Specified [9]

Toluene 100 mg/L 20°C [12]

Other Organic

Solvents

Practically insoluble in

all conventional

solvents

Not Specified [6]

Stability and Degradation
The stability of Propineb is influenced by several environmental factors, including pH, light,

and temperature. Understanding its degradation pathways is crucial for assessing its

persistence and the formation of potentially significant metabolites.

Hydrolysis
Propineb is susceptible to hydrolysis, with the rate being pH-dependent. It degrades rapidly in

aqueous environments.[5]

pH 4: Half-life of approximately 1 day at 22°C.[5]

pH 7: Half-life of approximately 1 day at 22°C.[5]

pH 9: Half-life of 2-5 days at 22°C.[5]

The primary products of hydrolysis are propylenethiourea (PTU) and carbon disulfide.[5] PTU is

a metabolite of toxicological concern.[5][14]

Photolysis
Propineb is readily degraded by sunlight.[5] The photolytic degradation is rapid, with a

reported DT50 of less than one hour in laboratory experiments, indicating that direct

photodegradation is a significant factor in its environmental dissipation.[5] The major photolysis

product is also propylenethiourea (PTU).[5]
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Thermal Stability
Propineb decomposes at temperatures above 150°C, turning brown.[5][6] It does not have a

true melting or boiling point due to this thermal instability.[12]

The degradation of Propineb can be visualized as follows:

Propineb
(C₅H₈N₂S₄Zn)n

Propylenethiourea (PTU)
Hydrolysis / Photolysis

Carbon Disulfide (CS₂)
Hydrolysis

Other MetabolitesFurther Degradation

Click to download full resolution via product page

Caption: Degradation pathway of Propineb.

Experimental Protocols for Property Determination
The following section outlines generalized, yet robust, experimental workflows for the

determination of key physicochemical properties of Propineb. These protocols are based on

established principles and are designed to ensure data integrity and reproducibility.

Determination of Melting/Decomposition Point
Principle: This protocol utilizes capillary melting point apparatus to determine the temperature

at which Propineb undergoes thermal decomposition.

Methodology:

Sample Preparation: A small, finely powdered sample of Propineb is packed into a capillary

tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a calibrated melting point apparatus.
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Heating: The sample is heated at a slow, controlled rate (e.g., 1-2°C per minute) near the

expected decomposition temperature.

Observation: The temperature at which the substance begins to char or decompose is

recorded as the decomposition point. Given that Propineb decomposes, a sharp melting

point will not be observed.

Determination of Aqueous Solubility
Principle: The shake-flask method is a standard technique for determining the water solubility

of a substance.

Methodology:

Equilibration: An excess amount of Propineb is added to a flask containing deionized water

of a specific pH (e.g., 7).

Agitation: The flask is sealed and agitated at a constant temperature (e.g., 20°C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

Phase Separation: The suspension is allowed to stand, and the undissolved Propineb is

separated from the aqueous phase by centrifugation and/or filtration.

Analysis: The concentration of Propineb in the clear aqueous phase is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with UV detection.

The experimental workflow for determining aqueous solubility is illustrated below:
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Start: Propineb Sample & Deionized Water

1. Add excess Propineb to water in a flask

2. Seal and agitate at constant temperature
(e.g., 20°C for 24-48h)

3. Allow phases to separate

4. Centrifuge and/or filter the suspension

5. Analyze the clear aqueous phase by HPLC

End: Determine Propineb Concentration (Solubility)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Conclusion
The physical and chemical properties of Propineb are integral to its function as a fungicide. Its

polymeric structure, low solubility, and defined degradation pathways under various

environmental conditions are key considerations for its effective and safe use in agriculture.
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The data and protocols presented in this guide offer a solid foundation for researchers and

professionals working with this important crop protection agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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